Cas no 35951-45-2 (3beta-hydroxy sandaracopimaric acid)

• Product Name: 3beta-hydroxy sandaracopimaric acid
• CAS No: 35951-45-2
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 2038341
• PubChem ID: 101200911
• Update Time: 2025-04-21

3beta-hydroxy sandaracopimaric acid Chemical and Physical Properties

Names and Identifiers

• 3beta-hydroxy sandaracopimaric acid
• 3beta-hydroxysandaracopimaric acid
• 3β-Hydroxysandara copimaric acid
• 3-Hydroxysandaracopimaric acid
• 35951-45-2

• Inchi： 1S/C20H30O3/c1-5-18(2)10-8-14-13(12-18)6-7-15-19(14,3)11-9-16(21)20(15,4)17(22)23/h5,12,14-16,21H,1,6-11H2,2-4H3,(H,22,23)/t14-,15+,16-,18-,19+,20-/m0/s1
• InChI Key： ZPZXDIXYWKXDHN-AEVHBADWSA-N
• SMILES： O[C@H]1CC[C@]2(C)[C@H]3CC[C@@](C=C)(C)C=C3CC[C@H]2[C@@]1(C(=O)O)C

Computed Properties

• Exact Mass: 318.21949481Da
• Monoisotopic Mass: 318.21949481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids